Cas no 2423978-43-0 (tert-butyl N-(4-acetylnorbornan-1-yl)carbamate)

• Product Name: tert-butyl N-(4-acetylnorbornan-1-yl)carbamate
• CAS No: 2423978-43-0
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• MDL: MFCD32862453
• CID: 5165203
• PubChem ID: 153587186
• Update Time: 2026-03-04

tert-butyl N-(4-acetylnorbornan-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-acetylnorbornan-1-yl)carbamate
• tert-Butyl (4-acetylbicyclo[2.2.1]heptan-1-yl)carbamate
• starbld0045434
• 1-(Boc-amino)-4-acetylnorbornane
• t-Butyl N-(4-acetylnorbornan-1-yl)carbamate
• D84884
• Tert-butyl N-(4-acetyl-1-bicyclo[2.2.1]heptanyl)carbamate
• tert-butyl N-{4-acetylbicyclo[2.2.1]heptan-1-yl}carbamate
• TERT-BUTYL N-{4-ACETYLBICYCLO[2.2.1]HEPTAN-1-YLCARBAMATE
• SY323732
• 1-[4-(Boc-amino)bicyclo[2.2.1]heptan-1-yl]ethanone
• 2423978-43-0
• BS-43482
• MFCD32862453

• MDL： MFCD32862453
• Inchi： 1S/C14H23NO3/c1-10(16)13-5-7-14(9-13,8-6-13)15-11(17)18-12(2,3)4/h5-9H2,1-4H3,(H,15,17)
• InChI Key： BXAFSGYKFVKGJR-UHFFFAOYSA-N
• SMILES： O=C(C)C12CCC(CC1)(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids